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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260

An in-depth analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS)
data of Rheochrysin (also known as physcion-8-O-3-D-glucopyranoside), a naturally occurring
anthraquinone glycoside, is presented. This guide provides a comprehensive overview of its
structural characterization, alongside detailed experimental protocols and an exploration of its
role in cellular signaling pathways, tailored for researchers, scientists, and professionals in drug
development.

Spectroscopic Data of Rheochrysin

The structural elucidation of Rheochrysin relies on the combined application of NMR and MS
techniques. While a complete, officially published dataset for Rheochrysin can be challenging
to locate, analysis of related compounds and data from various sources allows for a confident
assignment of its spectral characteristics. A closely related compound, physcion-8-O-3-D-
gentiobioside, isolated from rhubarb roots, has been characterized using *H-NMR and MS,
providing a valuable reference for the interpretation of Rheochrysin's spectra.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The *H and 3C NMR spectra of Rheochrysin are expected to exhibit characteristic signals
corresponding to the physcion aglycone and the glucose moiety. The chemical shifts are
influenced by the substitution pattern on the anthraquinone core and the glycosidic linkage.

Table 1: Predicted *H NMR Spectroscopic Data for Rheochrysin
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Predicted Chemical Shift

Proton Multiplicity
(5, ppm)
H-2 ~7.10 d
H-4 ~7.60 d
H-5 ~12.10 S
H-7 ~7.30 S
6-CHs ~2.40 S
3-OCHs ~3.90 S
H-1' ~5.10 d
H-2' - H-6' 3.40-4.00 m

Table 2: Predicted 3C NMR Spectroscopic Data for Rheochrysin
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Carbon Predicted Chemical Shift (8, ppm)
C-1 ~162.0
C-2 ~107.0
C-3 ~165.0
C-14 ~108.0
C-4a ~133.0
C-5 ~161.0
C-6 ~148.0
C-7 ~124.0
C-8 ~161.5
C-8a ~113.0
C-9 ~190.0
C-9a ~110.0
C-10 ~182.0
C-10a ~135.0
6-CHs ~22.0
3-OCHs ~56.0
C-1 ~102.0
C-2 ~74.0
C-3' ~77.0
c-4' ~70.0
C-5 ~78.0
C-6' ~61.0
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Note: The chemical shifts presented are approximate and may vary depending on the solvent
and experimental conditions.

Mass Spectrometry (MS) Data

Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the
molecular weight and fragmentation pattern of Rheochrysin.

Table 3: Predicted Mass Spectrometry Data for Rheochrysin

lon Predicted m/z
[M+H]* 447.1291
[M+Na]* 469.1110
[M-glucose+H]* 285.0763

Experimental Protocols

The following sections outline generalized experimental procedures for the acquisition of NMR
and MS data for anthraquinone glycosides like Rheochrysin.

NMR Data Acquisition

A standard approach for obtaining high-quality NMR data for natural products involves
dissolving the purified compound in a deuterated solvent and acquiring spectra on a high-field

NMR spectrometer.
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Figure 1: Experimental workflow for NMR data acquisition and processing.

Methodology:

o Sample Preparation: A few milligrams of purified Rheochrysin are dissolved in a suitable
deuterated solvent, such as dimethyl sulfoxide-de (DMSO-ds) or methanol-ds (CDsOD).

e Instrumentation: *H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of, for example, 500 MHz for protons and 125 MHz for carbons.

o Data Acquisition: Standard pulse sequences are used to acquire one-dimensional (*H, 13C)
and two-dimensional (COSY, HSQC, HMBC) NMR spectra.

o Data Processing: The raw free induction decay (FID) signals are processed using
appropriate software, involving Fourier transformation, phase correction, and baseline
correction to obtain the final spectra.

Mass Spectrometry Data Acquisition

High-resolution mass spectrometry provides accurate mass measurements, which are crucial
for confirming the elemental composition of Rheochrysin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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